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Compound of Interest

Compound Name: 4-Methylhexan-1-amine

Cat. No.: B13538116

Technical Guide: 4-Methylhexan-1-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Methylhexan-1-amine,
including its chemical identifiers, physicochemical properties, potential synthetic routes, and a
discussion of its biological context based on structurally related compounds.

Chemical Identity and Synonyms

4-Methylhexan-1-amine is a simple aliphatic amine. Its core structure consists of a hexane
chain with a methyl group at the fourth position and an amine group at the first position.
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Identifier Value Citation
CAS Number 34263-68-8 [1]
IUPAC Name 4-methylhexan-1-amine [1]
Molecular Formula C7H17N [1]
InChl Key HZZLWSFAPDJVLT- o

UHFFFAOYSA-N

SMILES CCC(C)CCCN [1]

4-Methylhexanamin,
Synonyms SCHEMBL217053, [1]
DTXSID20611677

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of 4-
Methylhexan-1-amine. These properties are essential for understanding its behavior in various
experimental and biological systems.

Property Value Citation
Molecular Weight 115.22 g/mol [1]
Monoisotopic Mass 115.136100 g/mol [1]
XLogP3 1.9 [1]
Topological Polar Surface Area 26 A2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p ! s
Rotatable Bond Count 4 [1]

Synthesis and Experimental Protocols
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While specific, peer-reviewed synthesis protocols for 4-Methylhexan-1-amine are not readily
available in the literature, a standard and logical approach would be the reductive amination of
the corresponding aldehyde, 4-methylhexanal. This is a widely used method for the synthesis
of primary amines.

Proposed Synthetic Pathway: Reductive Amination

The synthesis can be envisioned as a two-step or a one-pot reaction where 4-methylhexanal
reacts with ammonia to form an intermediate imine, which is then reduced to the final amine
product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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